Cas no 73073-07-1 ((R,S)-1-Tosyl Glycerol)

(R,S)-1-Tosyl Glycerol is a chiral synthetic intermediate widely used in organic and pharmaceutical chemistry. This compound features a tosyl-protected primary hydroxyl group, enhancing its reactivity in nucleophilic substitution reactions while retaining the versatility of the glycerol backbone. Its racemic form allows for flexible applications in stereoselective synthesis, serving as a precursor for epoxides, aziridines, and other functionalized derivatives. The tosyl group facilitates straightforward displacement under mild conditions, making it valuable for constructing complex molecular architectures. With high purity and stability, (R,S)-1-Tosyl Glycerol is a reliable reagent for research and industrial processes requiring controlled functionalization of polyols.

(R,S)-1-Tosyl Glycerol structure

Product Name:(R,S)-1-Tosyl Glycerol

CAS No:73073-07-1

MF:C₁₀H₁₄O₅S

MW:246.280162334442

CID:551597

PubChem ID:5235626

Update Time:2025-06-07

(R,S)-1-Tosyl Glycerol Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Propanetriol,1-(4-methylbenzenesulfonate)
- (R,S)-1-Tosyl Glycerol
- (R,S)-1-Tosyl Glycer
- 3-(Methoxy-d3)-1-propanol
- AG-H-47012
- CTK8F4742
- d3-3-methoxy-1-propanol
- D-3-Carboethoxy-3,4-dihydro-isocarbostyril
- D-3-Tosylglycerol
- FT-0671355
- FT-0605306
- AKOS030255502
- (R,S)-1-TosylGlycerol
- FT-0605134
- SCHEMBL2548351
- (+/-)-2,3-Dihydroxypropyl tosylate
- glycerol p-toluenesulfonate
- 2,3-Dihydroxypropyl 4-methylbenzene-1-sulfonate
- 6047-51-4
- 2,3-dihydroxypropyl 4-methylbenzenesulfonate
- 2,3-Dihydroxypropyl Tosylate
- DFQNMODTAFTGHS-UHFFFAOYSA-N
- (2S)-3-[(4-METHYLBENZENESULFONYL)OXY]PROPANE-1,2-DIOL
- 1-O-tosyl-glycerol
- 1-Tosyloxy-2,3-propanediol
- FT-0675325
- DTXSID60975881
- 73073-07-1
- 3-[(4-methylbenzenesulfonyl)oxy]propane-1,2-diol
- FT-0675326
- (R)-2,3-Dihydroxypropyl p-toluenesulfonate;(R)-3-Tosyloxy-1,2-propanediol;sn-Glyceryl 1-(p-toluenesulfonate)
- Inchi： 1S/C10H14O5S/c1-8-2-4-10(5-3-8)16(13,14)15-7-9(12)6-11/h2-5,9,11-12H,6-7H2,1H3
- InChI Key： DFQNMODTAFTGHS-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(CO)O

Computed Properties

Exact Mass: 246.05619472g/mol
Monoisotopic Mass: 246.05619472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 92.2Å²

Experimental Properties

Melting Point: 54-59°C
PSA: 92.21000
LogP: 1.13430

(R,S)-1-Tosyl Glycerol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T664000-100mg	(R,S)-1-Tosyl Glycerol	73073-07-1		100mg	$ 131.00	2023-09-05
TRC	T664000-250mg	(R,S)-1-Tosyl Glycerol	73073-07-1		250mg	$164.00	2023-05-17
TRC	T664000-500mg	(R,S)-1-Tosyl Glycerol	73073-07-1		500mg	$ 322.00	2023-09-05
TRC	T664000-1g	(R,S)-1-Tosyl Glycerol	73073-07-1		1g	$ 667.00	2023-09-05
TRC	T664000-2g	(R,S)-1-Tosyl Glycerol	73073-07-1		2g	$1307.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-215775-250 mg	(R,S)-1-Tosyl Glycerol,	73073-07-1	≥97%	250MG	￥2,256.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-215775-250mg	(R,S)-1-Tosyl Glycerol,	73073-07-1	≥97%	250mg	￥2256.00	2023-09-05
A2B Chem LLC	AE07490-250mg	(R,S)-1-Tosyl Glycerol	73073-07-1	≥97%	250mg	$282.00	2024-04-19
A2B Chem LLC	AE07490-1.25g	(R,S)-1-Tosyl Glycerol	73073-07-1		1.25g	$1800.00	2023-12-30